Cas no 1593-37-9 (N-3-(2-furyl)-1-methylpropyl-N-methylamine)

• Product Name: N-3-(2-furyl)-1-methylpropyl-N-methylamine
• CAS No: 1593-37-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD00520659
• CID: 892508
• PubChem ID: 2772028
• Update Time: 2025-06-13

N-3-(2-furyl)-1-methylpropyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• 4-(Furan-2-yl)-N-methylbutan-2-amine
• (3-Furan-2-yl-1-methyl-propyl)-methyl-amine
• (3-(2-furyl)-1-methylpropyl)methylamine
• 1-(2-furyl)-3-methylaminobutane
• 2-< 3-Methylamino-butyl> -furan
• AC1MCKU6
• ALBB-006732
• BB_SC-1110
• CTK6I4678
• SBB007121
• 4-(2-furyl)-N-methylbutan-2-amine
• CS-0312661
• [4-(furan-2-yl)butan-2-yl](methyl)amine
• DTXSID70378162
• EN300-7362176
• 4-(2-furyl)-N-methyl-butan-2-amine
• MFCD00520659
• STK313096
• VS-08936
• BBL028733
• 1593-37-9
• SB61207
• AKOS016345023
• AKOS000266390
• N-[3-(2-furyl)-1-methylpropyl]-N-methylamine
• N-3-(2-furyl)-1-methylpropyl-N-methylamine

• MDL： MFCD00520659
• Inchi： 1S/C9H15NO/c1-8(10-2)5-6-9-4-3-7-11-9/h3-4,7-8,10H,5-6H2,1-2H3
• InChI Key： WWFXMPUDFGFLSQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CCC(C)NC

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.2A^2

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 209.4±23.0 °C at 760 mmHg
• Flash Point: 80.5±22.6 °C
• PSA: 25.17
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

N-3-(2-furyl)-1-methylpropyl-N-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-3-(2-furyl)-1-methylpropyl-N-methylamine

Recent Advances in the Study of N-3-(2-furyl)-1-methylpropyl-N-methylamine (CAS: 1593-37-9)

N-3-(2-furyl)-1-methylpropyl-N-methylamine (CAS: 1593-37-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic optimization of N-3-(2-furyl)-1-methylpropyl-N-methylamine, demonstrating improved yield and purity through a novel catalytic process. The research team employed a combination of computational modeling and experimental validation to identify optimal reaction conditions, which could facilitate large-scale production for further pharmacological testing.

In another recent study, researchers explored the compound's interaction with serotonin receptors, particularly the 5-HT2A subtype. Preliminary results suggest that N-3-(2-furyl)-1-methylpropyl-N-methylamine exhibits moderate affinity for these receptors, indicating potential applications in the treatment of neurological disorders such as depression and anxiety. However, further in vivo studies are required to confirm these findings and assess the compound's safety profile.

Additionally, a 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted the compound's role as a precursor in the synthesis of more complex molecules with enhanced bioactivity. The study demonstrated that structural modifications of N-3-(2-furyl)-1-methylpropyl-N-methylamine could lead to derivatives with improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

Despite these promising developments, challenges remain in the clinical translation of N-3-(2-furyl)-1-methylpropyl-N-methylamine. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, N-3-(2-furyl)-1-methylpropyl-N-methylamine (CAS: 1593-37-9) represents a valuable scaffold in medicinal chemistry, with ongoing research shedding light on its diverse applications. The compound's versatility and pharmacological promise make it a subject of continued interest, warranting further investigation to fully exploit its therapeutic benefits.